Cas no 2413899-10-0 (tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate)

• Product Name: tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate
• CAS No: 2413899-10-0
• MF: C₁₂H₁₆FNO₃S
• MW: 273.323745727539
• CID: 5674866
• PubChem ID: 165770466
• Update Time: 2025-08-04

tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413899-10-0
• EN300-26666347
• tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate

• Inchi： 1S/C12H16FNO3S/c1-12(2,3)17-11(15)14-8-5-7(13)9(16-4)6-10(8)18/h5-6,18H,1-4H3,(H,14,15)
• InChI Key： BGPYCZGSVNPERI-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=CC=1NC(=O)OC(C)(C)C)F)OC

Computed Properties

• Exact Mass: 273.08349271g/mol
• Monoisotopic Mass: 273.08349271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.6Ų

Additional information on tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate

Professional Introduction to Tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate (CAS No. 2413899-10-0)

Tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate, with the CAS number 2413899-10-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including the presence of a tert-butyl group and a phenyl ring substituted with fluorine, methoxy, and sulfanyl groups, contribute to its intriguing chemical properties and potential biological activities.

The synthesis of Tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate involves a series of well-defined chemical transformations that highlight the importance of precision and control in organic synthesis. The introduction of the tert-butyl group provides stability to the molecule, while the fluorine, methoxy, and sulfanyl substituents on the phenyl ring enhance its interactions with biological targets. These structural elements make the compound a valuable tool in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate metabolic pathways and enhance drug bioavailability. The presence of a fluorine atom in Tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate not only imparts unique electronic properties but also influences its pharmacokinetic behavior. Studies have shown that fluorine substitution can lead to increased lipophilicity and reduced metabolic clearance, making such compounds attractive for drug development.

The methoxy and sulfanyl groups further contribute to the compound's versatility. The methoxy group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the sulfanyl group can act as a hydrogen bond acceptor or donor depending on the environment. These functional groups make Tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate a promising candidate for further exploration in medicinal chemistry.

Recent research has demonstrated the potential of this compound as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often targeted in cancer therapy. The structural features of Tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate make it an ideal candidate for designing molecules that can selectively inhibit specific kinases without affecting others. This specificity is critical for minimizing side effects and improving therapeutic outcomes.

Another area where this compound shows promise is in the development of antimicrobial agents. The combination of fluorine, methoxy, and sulfanyl groups can disrupt bacterial cell membranes or interfere with essential metabolic processes. Preliminary studies have indicated that derivatives of Tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate exhibit potent activity against various bacterial strains, including those resistant to conventional antibiotics. This finding underscores the importance of exploring novel scaffolds for antimicrobial drug discovery.

The synthesis and characterization of Tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate also highlight advancements in synthetic methodologies. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of complex organic molecules. These methods not only reduce reaction times but also improve yields and purity, making them indispensable tools in pharmaceutical research.

In conclusion, Tert-butyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate (CAS No. 2413899-10-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this will play an increasingly important role in addressing global health challenges.